Cas no 1592634-75-7 (4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine)

• Product Name: 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine
• CAS No: 1592634-75-7
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5905194
• PubChem ID: 116491834
• Update Time: 2025-08-05

4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine
• 1592634-75-7
• EN300-1293892

• Inchi： 1S/C10H23NO/c1-8(2)12-9(7-11)6-10(3,4)5/h8-9H,6-7,11H2,1-5H3
• InChI Key： YQDJDKAJHWFUJA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CN)CC(C)(C)C

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine

Introduction to 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine (CAS No. 1592634-75-7)

4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1592634-75-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of both alkyl and alkoxy functional groups in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways.

The compound’s nomenclature, derived from its systematic naming according to IUPAC rules, provides a clear insight into its structural features. The prefix dimethyl indicates the substitution of two hydrogen atoms on the second carbon atom of the pentane backbone, while the suffix amine denotes the presence of an amine functional group at the terminal carbon. The propan-2-yloxy moiety, attached to the second carbon of the pentane chain, introduces an ethyl group linked to an oxygen atom, which further influences the compound’s physicochemical properties.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse amine derivatives in drug discovery. The 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine scaffold offers a promising platform for designing molecules with enhanced binding affinity and selectivity towards biological targets. Its aliphatic nature and the presence of both polar and non-polar regions make it an attractive candidate for further exploration in pharmacophore modeling.

In particular, the amine group in this compound serves as a versatile handle for further functionalization through reductive amination, acylation, or alkylation reactions. These modifications can be strategically employed to introduce additional pharmacological properties or to link the molecule to other bioactive units. The propan-2-yloxy substituent, on the other hand, may contribute to solubility and metabolic stability, factors that are critical for drug-like characteristics.

Current research in computational chemistry has leveraged molecular modeling techniques to predict the interactions of 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine with biological targets such as enzymes and receptors. Studies suggest that its structural features could facilitate binding to proteins involved in metabolic pathways or signal transduction cascades. For instance, modifications at the dimethyl substituents might fine-tune hydrophobic interactions, while the propan-2-yloxy group could engage in hydrogen bonding or hydrophobic pockets within the target protein.

The synthesis of 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine presents an intriguing challenge for organic chemists due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-mediated reactions, have been explored to achieve high enantioselectivity and yield. Such approaches are essential for producing enantiomerically pure forms of the compound, which are often required for pharmaceutical applications where stereochemistry plays a decisive role in efficacy and safety.

One notable application of this compound lies in its potential use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it could serve as a precursor for designing kinase inhibitors or other small-molecule drugs targeting specific disease pathways. The flexibility offered by its structural framework allows chemists to tailor derivatives with tailored properties for optimal biological activity.

The physicochemical properties of 4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine, such as melting point, solubility, and stability under various conditions, are also areas of active investigation. These parameters are crucial for determining formulation strategies and ensuring shelf-life compatibility in pharmaceutical products. Experimental data combined with theoretical predictions can provide a comprehensive understanding of how environmental factors influence the compound’s behavior.

In conclusion,4,4-dimethyl-2-(propan-2-yloxy)pentan-1-amine (CAS No. 1592634-75-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural attributes offer opportunities for innovation in drug design and synthetic chemistry. As research progresses，this compound is likely to play a pivotal role in developing next-generation therapeutics aimed at addressing unmet medical needs.